1-(1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(1-phenylethyl)urea
Description
1-(1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(1-phenylethyl)urea is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. This compound is commonly referred to as "FPU-1" and belongs to the class of urea derivatives. FPU-1 has been shown to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor effects.
Scientific Research Applications
Neutron Capture Therapy
Boron-Neutron Capture Therapy (BNCT): is a targeted radiotherapy used for treating cancer. The compound could potentially be used as a boron-carrier . Boronic acids and their esters, which are structurally related to the compound, are considered for new drug designs and drug delivery devices, especially suitable for BNCT . However, their stability in water is a concern, and the compound’s efficacy in this role would need thorough investigation.
Anesthetic Production
The compound contains a 4-fluorophenyl group, which is used as an intermediate in the production of fluorinated anesthetics . Research into the compound’s potential role in this application could lead to the development of new anesthetic agents with improved properties.
Cycloaddition Reactions
In organic synthesis, cycloaddition reactions are valuable for constructing complex cyclic structures. The compound could be involved in palladium-catalyzed [4+1] cycloaddition reactions , leading to the production of 2-amino-4-cyanofurans . These structures have potential applications in pharmaceuticals and agrochemicals.
Chemical Database Inclusion
Chemical databases are crucial for researchers to find compound suppliers and understand biological and physical properties. The compound could be included in databases like ChemSynthesis , providing synthesis references and physical properties to facilitate research .
properties
IUPAC Name |
1-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-(1-phenylethyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN3O2/c1-13(14-5-3-2-4-6-14)21-19(25)22-16-11-18(24)23(12-16)17-9-7-15(20)8-10-17/h2-10,13,16H,11-12H2,1H3,(H2,21,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXTSKJYFWKNYIA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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